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Compound of Interest

Compound Name: 1-Nitro-D-proline

Cat. No.: B13966137

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Nitro-D-proline is a synthetic derivative of the amino acid D-proline. While the modification
of amino acids can often lead to compounds with significant biological activities, extensive
investigation into 1-Nitro-D-proline has revealed a notable lack of interaction with biological
systems. This technical guide summarizes the available scientific literature on 1-Nitro-D-
proline, focusing on its synthesis and the key findings regarding its biological mechanism of
action, or lack thereof.

Synthesis and Chemical Properties

1-Nitro-D-proline is synthesized from D-proline. A key method for its preparation was reported
by Nagasawa et al. in 1977.

Experimental Protocol: Synthesis of 1-Nitro-D-proline

The synthesis of 1-Nitro-D-proline involves the nitration of the parent amino acid. A common
laboratory-scale procedure is outlined below.

Workflow for the Synthesis of 1-Nitro-D-proline
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Caption: General workflow for the synthesis of 1-Nitro-D-proline.

Mechanism of Action in Biological Systems

Current scientific literature indicates that 1-Nitro-D-proline is biologically inert in the systems
tested to date. The primary study investigating its biological effects found no significant activity.

Antimicrobial and Mutagenic Screening

A foundational study by Nagasawa et al. (1977) evaluated the biological activity of 1-Nitro-D-
proline against a panel of microorganisms and in a mutagenicity assay.[1] The compound was
found to be inactive against the following organisms:

Escherichia coli

Candida albicans

Pseudomonas aeruginosa

Staphylococcus aureus

Mycobacterium smegmatis
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Furthermore, 1-Nitro-D-proline did not exhibit mutagenic activity in the Salmonella
typhimurium TA100 assay, both with and without metabolic activation by a rat liver homogenate
(S9 fraction).[1]

Quantitative Data

Due to the observed lack of biological activity, there is no quantitative data available for 1-
Nitro-D-proline in terms of IC50 values, binding constants, or other metrics of biological
efficacy.

Table 1: Summary of Biological Activity Data for 1-Nitro-D-proline

Target
Assay Type . Result Reference
Organism/System

E. coli, C. albicans, P.

Antimicrobial ) ) Nagasawa et al.,
o aeruginosa, S. Inactive
Susceptibility ) 1977[1]
aureus, M. smegmatis
Mutagenicity (Ames Salmonella ) Nagasawa et al.,
o Non-mutagenic
Test) typhimurium TA100 1977[1]

Signaling Pathways and Molecular Targets

Consistent with its lack of observable biological effects, there are no known signaling pathways
or specific molecular targets that are modulated by 1-Nitro-D-proline. The nitro group can, in
some molecular contexts, act as a precursor for reactive species or participate in covalent
interactions with cellular nucleophiles. However, in the case of 1-Nitro-D-proline, the electronic
properties of the molecule appear to render it stable and non-reactive under physiological
conditions.

Logical Relationship of 1-Nitro-D-proline’s Inactivity
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Caption: The lack of observed activity leads to no identified mechanism of action.

Conclusion

In summary, despite its status as a chemically modified amino acid, 1-Nitro-D-proline has not
demonstrated any significant biological activity in the assays conducted to date. It is inactive
against a range of microorganisms and is not mutagenic. Consequently, there is no established
mechanism of action, and no known signaling pathways or cellular targets are associated with
this compound. For researchers and drug development professionals, 1-Nitro-D-proline may
serve as a negative control in certain experimental contexts, but it does not appear to hold
promise as a bioactive agent based on current knowledge. Future studies could explore its
properties in other biological assays, but the existing evidence points towards a lack of
significant biological interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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